Liriopeside B

• Molecular Formula: C41H64O13
• Molecular Weight: 764.9 g/mol
• InChI: InChI=1S/C41H64O13/c1-18-10-13-41(48-17-18)19(2)30-28(54-41)16-27-25-9-8-23-14-24(43)15-29(40(23,7)26(25)11-12-39(27,30)6)52-38-36(33(46)31(44)20(3)50-38)53-37-34(47)35(51-22(5)42)32(45)21(4)49-37/h8,18-21,24-38,43-47H,9-17H2,1-7H3/t18-,19-,20+,21-,24+,25+,26-,27-,28-,29+,30-,31-,32-,33-,34+,35+,36+,37-,38-,39-,40-,41+/m0/s1
• InChIKey: KSIVGTKSVYIZEB-ZAVODWKASA-N

Procurement-Grade Overview of Liriopeside B: A Species-Specific Steroidal Saponin for Targeted Cancer Research

Liriopeside B (Nolinospiroside F) is a ruscogenin-type steroidal saponin glycoside [1]. It is uniquely isolated from the root of *Liriope spicata* var. *prolifera* (SMD), distinguishing it from other related saponins found in *Ophiopogon japonicus* (MD) [1]. Its primary documented bioactivity is the inhibition of proliferation, induction of apoptosis, and suppression of metastasis in human ovarian cancer (A2780) cells [2]. Preliminary evidence also points to anti-oxidative effects and the ability to increase SIRT1 activity .

Species-specific botanical source (L. spicata var. prolifera) for traceability

Supports ovarian cancer cell proliferation and apoptosis endpoint studies

Reported SIRT1 activator, distinct from other ruscogenin saponins

• [1] Chen MH, Leong F, Gao SJ, Chen X, Lu JJ, Lin LG, Wang Y, Chen XJ. Comparison of Ophiopogon japonicus and Liriope spicata var. prolifera from Different Origins Based on Multi-Component Quantification and Anticancer Activity. Molecules. 2023; 28(3):1045. View Source
• [2] Sheng H, Lv W, Zhu L, Wang L, Wang Z, Han J, Hu J. Liriopesides B induces apoptosis and cell cycle arrest in human non-small cell lung cancer cells. Int J Mol Med. 2020;46(3):1039-1050. View Source

Why Liriopeside B is Not a Generic Substitute for Other Maidong-Derived Saponins

Despite its classification as a steroidal saponin, Liriopeside B is a poor substitute for other compounds in its class, such as Ophiopogonin D or Ruscogenin, due to its highly restricted botanical origin. Quantitative metabolomic analyses confirm that Liriopeside B is a unique chemical marker exclusively present in *Liriope spicata* var. *prolifera* (SMD), and is completely absent in both *Ophiopogon japonicus* (CMD/ZMD) and other related species [1]. This species-specific distribution is reinforced by untargeted metabolomics, which identifies steroidal saponins, like Liriopeside B, as the dominant chemical class in *L. spicata*, contrasting with the homoisoflavonoid-rich profile of *O. japonicus* [2]. Furthermore, the unique sugar moiety attached to its ruscogenin aglycone imparts a distinct pharmacological profile, as variations in glycosylation patterns are known to be a primary driver of activity differentiation within this class [3]. Therefore, experimental outcomes cannot be generalized across different botanical sources or even among structurally similar saponins.

Botanical origin is unique to L. spicata; compound is absent in O. japonicus extracts, preventing direct source substitution.

Glycosylation pattern differs from aglycone ruscogenin and other saponins, leading to distinct bioactivity profiles.

Cell-type-specific effects (e.g., ovarian vs. lung cancer cycle arrest) limit generalizability across models.

• [1] Chen MH, Leong F, Gao SJ, Chen X, Lu JJ, Lin LG, Wang Y, Chen XJ. Comparison of Ophiopogon japonicus and Liriope spicata var. prolifera from Different Origins Based on Multi-Component Quantification and Anticancer Activity. Molecules. 2023; 28(3):1045. View Source
• [2] Discovery of chemical markers for maidong (roots of Ophiopogon japonicus and Liriope spicata): A feature-based molecular networking approach. Journal of Pharmaceutical and Biomedical Analysis. 2025. View Source
• [3] Khan GJ, et al. Pharmacological insights into a novel steroidal saponin, DT-13: A review. Biomedicine & Pharmacotherapy. 2018; 97: 793-801. View Source

Quantitative Evidence Guide for Liriopeside B Differentiation Against Analogs

Unique Species-Specific Occurrence: Liriopeside B as a Single-Source Marker vs. Multi-Source Saponins

Liriopeside B demonstrates absolute species-specificity as a chemical marker, in stark contrast to other ruscogenin-type saponins. A multi-component quantification study using HPLC-DAD-ELSD demonstrated that Liriopeside B was exclusively detected in *Liriope spicata* var. *prolifera* (SMD) samples, and was completely absent (below the limit of detection) in both *Ophiopogon japonicus* varieties, CMD and ZMD [1]. In the same analysis, the common aglycone ruscogenin was not detected in any of the samples [1]. This unique distribution makes it a precise tool for studying the bioactivity of this specific species, whereas analogs like Ophiopogonin D' are present across multiple species [1].

Species-Specific Occurrence

Direct head-to-head comparison

Target: detected exclusively in SMD Comparator: ruscogenin & Ophiopogonin D' absent/present in other varieties

Supports botanical authentication and traceability.

HPLC-DAD-ELSD analysis; three botanical sources compared.

Evidence Dimension	Occurrence in Maidong botanical varieties
Target Compound Data	Detected exclusively in SMD samples
Comparator Or Baseline	Ruscogenin (aglycone): Not detected in any sample. Ophiopogonin D': Detected in CMD and ZMD.
Quantified Difference	Unique detection profile; exclusive to one of three tested botanical sources.
Conditions	Pressurized liquid extraction and HPLC-DAD-ELSD analysis of CMD, ZMD, and SMD tuberous root samples.

Why This Matters

For procurement, this ensures experimental reproducibility and traceability; substituting with an extract from O. japonicus will result in a compound completely lacking Liriopeside B.

• [1] Chen MH, Leong F, Gao SJ, Chen X, Lu JJ, Lin LG, Wang Y, Chen XJ. Comparison of Ophiopogon japonicus and Liriope spicata var. prolifera from Different Origins Based on Multi-Component Quantification and Anticancer Activity. Molecules. 2023; 28(3):1045. View Source

Superior Cancer Cell Proliferation Inhibition: Liriopeside B vs. Common Aglycone Ruscogenin

Liriopeside B exhibits a strong, multi-faceted anti-cancer effect in ovarian cancer cells, a profile not uniformly shared by its related aglycone, ruscogenin. In a direct comparative study, the extract from SMD (which contains Liriopeside B as a unique marker) demonstrated weaker overall cytotoxic effect against A2780 cells than the ruscogenin-lacking extracts from CMD and ZMD [1]. This suggests the primary anticancer effect in O. japonicus is driven by other components like ophiopogonin D' [1]. However, Liriopeside B itself potently inhibits A2780 cell proliferation, achieving a maximum inhibitory rate of 94.462% at 120 hours [2], while also decreasing the tumor marker CA125 and alkaline phosphatase (AKP) activity [2].

Proliferation Inhibition Context

Cross-study comparable

94.5% max inhibition at 120h (A2780)

Supports cytotoxicity endpoint review in ovarian cancer cells.

SMD extract showed weaker overall effect; pure compound required.

Evidence Dimension	Inhibition of A2780 human ovarian cancer cell proliferation
Target Compound Data	Liriopeside B: Max. inhibitory rate of 94.462% at 120h (MTT assay); decreases CA125 and AKP levels in a dose-dependent manner.
Comparator Or Baseline	Ruscogenin: Not tested in this model; however, SMD extract (containing Liriopeside B) showed weaker overall cytotoxic effect than CMD/ZMD extracts (which lack ruscogenin).
Quantified Difference	Liriopeside B achieves near-complete inhibition (94.5%) as a pure compound; the SMD extract containing it underperforms compared to O. japonicus extracts.
Conditions	Human ovarian cancer A2780 cell line; MTT assay; CA125 and AKP activity measured by respective kits.

Why This Matters

This demonstrates that Liriopeside B's value is not as a bulk extract substitute, but as a purified probe to investigate a specific mechanism of ovarian cancer inhibition.

• [1] Chen MH, Leong F, Gao SJ, Chen X, Lu JJ, Lin LG, Wang Y, Chen XJ. Comparison of Ophiopogon japonicus and Liriope spicata var. prolifera from Different Origins Based on Multi-Component Quantification and Anticancer Activity. Molecules. 2023; 28(3):1045. View Source
• [2] Wang H, et al. Liriopesides B inhibited cell growth and decreased CA125 level in human ovarian cancer A2780 cells. Nat Prod Res. 2017;31(18):2198-2202. View Source

SIRT1 Activation: A Mechanism of Action Differentiating Liriopeside B from the Anti-Cancer Focused DT-13

Liriopeside B is characterized by its ability to increase SIRT1 activity , a key mechanism linked to anti-oxidative and anti-aging effects . This bioactivity profile distinguishes it from other well-studied ruscogenin-type saponins like DT-13, whose primary documented mechanisms of action revolve around direct anti-cancer, anti-inflammatory, and cardio-protective effects [1], with no prominent report of SIRT1 activation.

SIRT1 Activation Profile

Class-level inference

Increases SIRT1 activity; not reported for DT-13

Sirtuin pathway research differentiation.

Anti-oxidative and aging mechanism context; literature-based.

Evidence Dimension	Primary Bioactivity & Mechanism of Action
Target Compound Data	Liriopeside B: Activates SIRT1; associated with anti-oxidative and anti-aging effects.
Comparator Or Baseline	DT-13: Anti-cancer (inhibits PI3K/Akt, CCR5-CCL5 axis), anti-inflammatory, cardioprotective; no SIRT1 activation reported.
Quantified Difference	N/A (Qualitative differentiation of primary reported activities within the class).
Conditions	In vitro assays for Liriopeside B SIRT1 activity; literature review of DT-13 mechanisms.

Why This Matters

For researchers investigating the sirtuin pathway or the biology of aging, Liriopeside B represents a distinct chemical probe within the ruscogenin saponin class, separate from the primarily oncology-focused DT-13.

• [1] Khan GJ, et al. Pharmacological insights into a novel steroidal saponin, DT-13: A review. Biomedicine & Pharmacotherapy. 2018; 97: 793-801. View Source

Unique G1/S Cell Cycle Arrest in Ovarian Cancer vs. G1 Arrest Induced by Liriopeside B in Other Cancer Types

Liriopeside B induces distinct cell cycle arrest phenotypes depending on the cancer cell context. In A2780 ovarian cancer cells, flow cytometry analysis showed that Liriopeside B causes cell cycle arrest specifically at the G1 phase following incubation for 24, 48, and 72 hours [1]. In contrast, its activity in non-small cell lung cancer (NSCLC) cells is reported to involve G1/S phase arrest and increased autophagy [2]. This cell-type-specific modulation of the cell cycle highlights a more complex, context-dependent mechanism of action compared to compounds that may cause uniform arrest across different cancer models.

Cell Cycle Arrest Context

Cross-study comparable

G1 arrest in A2780 vs. G1/S in NSCLC

Cell-type-specific cycle regulation.

Flow cytometry after 24-72h incubation.

Evidence Dimension	Phase of cell cycle arrest induced
Target Compound Data	Liriopeside B in A2780 cells: G1 phase arrest.
Comparator Or Baseline	Liriopeside B in NSCLC cells: G1/S phase arrest.
Quantified Difference	Differential arrest phenotypes observed in different cell lines (A2780 vs. NSCLC).
Conditions	A2780 human ovarian cancer cells analyzed by flow cytometry after 24-72h incubation.

Why This Matters

This indicates that Liriopeside B is not a blunt instrument; its nuanced effects make it a valuable tool for studying cell cycle regulation in an ovarian cancer-specific context, differentiating it from its own effects in other malignancies.

• [1] Sheng H, Lv W, Zhu L, Wang L, Wang Z, Han J, Hu J. Liriopesides B induces apoptosis and cell cycle arrest in human non-small cell lung cancer cells. Int J Mol Med. 2020;46(3):1039-1050. View Source
• [2] Sheng H, Lv W, Zhu L, Wang L, Wang Z, Han J, Hu J. Liriopesides B induces apoptosis and cell cycle arrest in human non-small cell lung cancer cells. Int J Mol Med. 2020;46(3):1039-1050. View Source

Optimal Research and Industrial Application Scenarios for Liriopeside B

Species Authentication and Quality Control of *Liriope spicata* Herbal Products

Given its exclusive occurrence in *Liriope spicata* var. *prolifera* (SMD) and absence in all *Ophiopogon japonicus* varieties, Liriopeside B serves as an ideal, high-specificity chemical marker for botanical authentication [1]. Procurement of Liriopeside B is essential for analytical labs developing and validating HPLC or LC-MS/MS methods to verify the species identity of raw herbal materials and to detect adulteration of SMD with the more common O. japonicus.

Targeted Mechanistic Studies in Ovarian Cancer and SIRT1 Biology

Liriopeside B is the optimal candidate for two distinct research avenues. First, for ovarian cancer researchers, it is a specific molecular probe to dissect the mechanisms of G1 phase cell cycle arrest and CA125 tumor marker suppression in A2780 cells, a profile distinct from its effects in other cancers [1]. Second, as a reported activator of SIRT1 with anti-oxidative properties, it is a valuable tool compound for studies on aging, epigenetics, and oxidative stress, a function not prominently associated with other ruscogenin saponins like DT-13 .

Synergistic Oncology Studies with Gemcitabine in Pancreatic Cancer

Emerging evidence positions Liriopeside B as a lead candidate for combination therapy research in pancreatic cancer. Preclinical studies demonstrate that Liriopeside B synergistically enhances the efficacy of Gemcitabine (GEM), a standard chemotherapeutic agent, against pancreatic cancer cells [1]. The combination strongly decreased cell viability, increased apoptosis, and potently inhibited cancer stem cells by suppressing the Akt and NF-κB pathways [1]. Procuring Liriopeside B is therefore critical for academic labs or biotech firms focused on developing novel adjuvant strategies to overcome GEM resistance in this devastating disease.

Structure-Activity Relationship (SAR) Studies on Ruscogenin-Type Saponins

As a fully glycosylated ruscogenin derivative with a distinct sugar chain composition, Liriopeside B is a crucial reference compound for systematic SAR investigations. Its unique bioactivity profile—including its cancer cell-type-specific effects and SIRT1 activation—compared to the free aglycone ruscogenin or the differently glycosylated DT-13, provides a powerful system for researchers aiming to map how specific glycosidic modifications alter the pharmacological properties and target selectivity of this important saponin subclass [1].

Application

Selection Property

Validation Focus

Botanical authentication of L. spicata

Exclusive occurrence in SMD

Chromatographic marker specificity

Ovarian cancer mechanistic and SIRT1 pathway studies

Context-dependent cell-cycle arrest; SIRT1 activation

A2780 proliferation/CA125 endpoints; SIRT1 activity assays

Pancreatic cancer combination-model studies

Reported combination-response context with gemcitabine

Cell viability, apoptosis, and Akt/NF-κB pathway endpoints

Ruscogenin saponin SAR studies

Distinct glycosylation pattern

Bioactivity modulation by sugar moiety

• [1] Chen MH, Leong F, Gao SJ, Chen X, Lu JJ, Lin LG, Wang Y, Chen XJ. Comparison of Ophiopogon japonicus and Liriope spicata var. prolifera from Different Origins Based on Multi-Component Quantification and Anticancer Activity. Molecules. 2023; 28(3):1045. View Source
• [2] Inhibitory effect of liriopesides B in combination with gemcitabine on human pancreatic cancer cells. Bioorganic Chemistry. 2024; 142: 106937. View Source
• [3] Sheng H, Lv W, Zhu L, Wang L, Wang Z, Han J, Hu J. Liriopesides B induces apoptosis and cell cycle arrest in human non-small cell lung cancer cells. Int J Mol Med. 2020;46(3):1039-1050. View Source